1-Boc-6-Fluoro-1H-indole
Overview
Description
Synthesis Analysis
The synthesis of 1-Boc-6-Fluoro-1H-indole involves a one-pot, three-component protocol based on a Fischer indolisation–indole N-alkylation sequence . This process is rapid, operationally straightforward, generally high yielding, and draws upon readily available building blocks (aryl hydrazines, ketones, alkyl halides) to generate densely substituted indole products .Molecular Structure Analysis
1-Boc-6-Fluoro-1H-indole belongs to the class of organic compounds known as indoles . These are compounds containing an indole moiety, which consists of a pyrrole ring fused to benzene to form 2,3-benzopyrrole .Chemical Reactions Analysis
6-Fluoroindole, a halogen-substituted indole, can be prepared via nitration of indoline . It may be used as a reactant in the preparation of various compounds .Scientific Research Applications
Antiviral Activity
Indole derivatives, including 1-Boc-6-Fluoro-1H-indole, have shown significant antiviral activity. For instance, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents . These compounds showed inhibitory activity against influenza A and CoxB3 virus .
Anti-inflammatory Properties
Indole derivatives are known to possess anti-inflammatory properties . This makes 1-Boc-6-Fluoro-1H-indole a potential candidate for the development of new anti-inflammatory drugs.
Anticancer Applications
Indole derivatives have been found to exhibit anticancer properties . Specifically, 1-Boc-6-Fluoro-1H-indole acts as a reagent in the synthesis of tryptophan dioxygenase inhibitors pyridyl-ethenyl-indoles, which act as potential anticancer immunomodulators .
Anti-HIV Activity
Indole derivatives have shown anti-HIV activity . This suggests that 1-Boc-6-Fluoro-1H-indole could be used in the development of new anti-HIV drugs.
Antioxidant Properties
Indole derivatives are known for their antioxidant properties . This makes 1-Boc-6-Fluoro-1H-indole a potential candidate for the development of new antioxidant drugs.
Antimicrobial Activity
1-Boc-6-Fluoro-1H-indole has been employed as an antifungal and antibacterial agent . This suggests its potential use in the development of new antimicrobial drugs.
Antitubercular Activity
Indole derivatives have shown antitubercular activity . This suggests that 1-Boc-6-Fluoro-1H-indole could be used in the development of new antitubercular drugs.
Antidiabetic Applications
Indole derivatives have shown antidiabetic activity . This suggests that 1-Boc-6-Fluoro-1H-indole could be used in the development of new antidiabetic drugs.
Safety and Hazards
properties
IUPAC Name |
tert-butyl 6-fluoroindole-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FNO2/c1-13(2,3)17-12(16)15-7-6-9-4-5-10(14)8-11(9)15/h4-8H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYJYZNQHVVDOIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=CC2=C1C=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70672117 |
Source
|
| Record name | tert-Butyl 6-fluoro-1H-indole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70672117 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1208459-96-4 |
Source
|
| Record name | tert-Butyl 6-fluoro-1H-indole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70672117 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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